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Compound of Interest

Compound Name:
Diethyl

(phthalimidomethyl)phosphonate

Cat. No.: B1348183 Get Quote

Technical Data Sheet: Diethyl
(phthalimidomethyl)phosphonate
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for Diethyl (phthalimidomethyl)phosphonate, a

versatile intermediate compound utilized in pharmaceutical and agrochemical synthesis.[1] Its

utility is centered on the integration of a phosphonate group into organic molecules, a critical

step in the development of various bioactive compounds.[1]

Chemical Properties and Identifiers
The fundamental molecular properties of Diethyl (phthalimidomethyl)phosphonate are

summarized below. This data is essential for accurate experimental design, stoichiometric

calculations, and analytical characterization.
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Identifier Value

Molecular Formula C₁₃H₁₆NO₅P[1][2][3]

Molecular Weight 297.24 g/mol [1][2]

CAS Number 33512-26-4[1][2]

Appearance White powder or crystals[1][3]

Melting Point 60-64 °C[1]

Purity (Typical) ≥97%[1]

Compound Data Relationship
The following diagram illustrates the direct association between the compound and its primary

identifiers.
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Caption: Key identifiers for Diethyl (phthalimidomethyl)phosphonate.

Experimental Considerations
Storage: The compound should be stored at room temperature.[1]

Safety: According to its classification, Diethyl (phthalimidomethyl)phosphonate is

considered an acute oral toxin. Standard laboratory safety protocols for handling toxic solids

should be strictly followed.
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This technical summary provides the essential molecular data for Diethyl
(phthalimidomethyl)phosphonate. For detailed experimental protocols, researchers should

refer to specific synthetic or analytical procedures published in peer-reviewed literature or

provided by chemical suppliers. The compound is noted for its application in Horner-

Wadsworth-Emmons reactions and in the synthesis of specialized molecules like MRI contrast

agents and protease inhibitors.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1348183?utm_src=pdf-body
https://www.benchchem.com/product/b1348183?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6406075_EN.htm
https://www.benchchem.com/product/b1348183?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/36396
https://www.scbt.com/p/diethyl-phthalimidomethyl-phosphonate-33512-26-4
https://www.thermofisher.com/order/catalog/product/B21096.06
https://www.thermofisher.com/order/catalog/product/B21096.06
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6406075_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6406075_EN.htm
https://www.benchchem.com/product/b1348183#diethyl-phthalimidomethyl-phosphonate-molecular-weight-and-formula
https://www.benchchem.com/product/b1348183#diethyl-phthalimidomethyl-phosphonate-molecular-weight-and-formula
https://www.benchchem.com/product/b1348183#diethyl-phthalimidomethyl-phosphonate-molecular-weight-and-formula
https://www.benchchem.com/product/b1348183#diethyl-phthalimidomethyl-phosphonate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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